Understanding the remarkable luminescence enhancement via SiO2 coating on TiO2:Eu3+ nanofibers
Physical Chemistry Chemical Physics Pub Date: 2017-06-07 DOI: 10.1039/C7CP01113J
Abstract
TiO2:Eu3+ nanofibers diameters can be tuned by changing the mixed solvent ratio are synthesized via the electrospinning technique. Concentration quenching phenomena and the relationship of the PL intensity ratio I(5D0–7F2)/I(5D0–7F1) with the Eu doping concentration are discussed. Notably, the luminescence intensity is enhanced by about 7.8 fold by coating SiO2 gel layer on the TiO2:Eu3+ nanofibers, which is successfully performed via a sol–gel process followed by calcination. Furthermore, these fibers are characterized systematically via X-ray diffraction (XRD), scanning electron microscopy (SEM), transmission electron microscopy (TEM), UV-vis diffuse reflectance spectroscopy (UV-vis DRS), Fourier transform infrared spectroscopy (FT-IR), and photoluminescence (PL) spectroscopy. Additionally, their Judd–Ofelt and spectral parameters are calculated to investigate their local structures. The relatively low Ω2 value of the coated samples reveals a decrease in covalency in the Eu–O bonds and an increase in the symmetric nature of Eu3+, which indicate that the perturbation effect of the crystal field in the solid system is larger than that of the uncoated samples. FT-IR analysis indicates the formation of Ti–O–Si bonds, which provide the ligand field in the interface between the TiO2:Eu3+ nanofibers and SiO2 layer and can repair the surface unsaturated bonds. This reduces the selection rules for radiative transitions, thereby the state of the Eu3+ ions is converted from dormant to activated. Moreover, the silica coating stabilizes the surface of the TiO2:Eu3+ nanofibers and eliminates the surface defects. Finally, a detailed mechanism is proposed to explain the luminescence enhancement behavior.
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Journal Name：Physical Chemistry Chemical Physics
Research Products
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CAS no.: 12135-77-2
